Cas no 1448029-58-0 (2-(2-fluorophenoxy)-N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylacetamide)

• Product Name: 2-(2-fluorophenoxy)-N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylacetamide
• CAS No: 1448029-58-0
• MF: C₁₇H₂₀FN₃O₂
• MW: 317.35800743103
• CID: 6209210
• PubChem ID: 71808307
• Update Time: 2025-06-08

2-(2-fluorophenoxy)-N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorophenoxy)-N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylacetamide
• F6440-2391
• 2-(2-fluorophenoxy)-N-((1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl)acetamide
• 2-(2-fluorophenoxy)-N-[(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl]acetamide
• 1448029-58-0
• 2-(2-FLUOROPHENOXY)-N-[(1-METHYL-4,5,6,7-TETRAHYDROINDAZOL-3-YL)METHYL]ACETAMIDE
• AKOS024563093

• Inchi： 1S/C17H20FN3O2/c1-21-15-8-4-2-6-12(15)14(20-21)10-19-17(22)11-23-16-9-5-3-7-13(16)18/h3,5,7,9H,2,4,6,8,10-11H2,1H3,(H,19,22)
• InChI Key： HYEXPASGPSXFJP-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OCC(NCC1C2CCCCC=2N(C)N=1)=O

Computed Properties

• Exact Mass: 317.15395505g/mol
• Monoisotopic Mass: 317.15395505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 56.2Ų

Additional information on 2-(2-fluorophenoxy)-N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylacetamide

2-(2-Fluorophenoxy)-N-(1-Methyl-4,5,6,7-Tetrahydro-1H-Indazol-3-yl)methylacetamide (CAS No. 1448029-58-0): An Overview

2-(2-Fluorophenoxy)-N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylacetamide (CAS No. 1448029-58-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indazoles and is characterized by its unique structural features, which include a fluorinated phenoxy group and a tetrahydroindazole moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The fluorinated phenoxy group in 2-(2-fluorophenoxy)-N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylacetamide plays a crucial role in modulating its pharmacological properties. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of molecules, which can improve their bioavailability and pharmacokinetic profiles. This is particularly important in the development of drugs that need to cross biological membranes efficiently.

The tetrahydroindazole moiety is another key structural feature of this compound. Indazoles are a class of heterocyclic compounds that have been extensively studied for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the tetrahydroindazole ring in 2-(2-fluorophenoxy)-N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylacetamide suggests that it may exhibit similar biological activities.

Recent studies have explored the potential therapeutic applications of 2-(2-fluorophenoxy)-N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylacetamide. One notable area of research is its activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are commonly used to treat depression and anxiety disorders by increasing the levels of serotonin in the brain. Preliminary studies have shown that 2-(2-fluorophenoxy)-N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylacetamide exhibits potent SSRI activity in vitro and in animal models.

In addition to its potential as an SSRI, 2-(2-fluorophenoxy)-N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylacetamide has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory conditions.

The pharmacokinetic properties of 2-(2-fluorophenoxy)-N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylacetamide have also been evaluated. Research has shown that it has good oral bioavailability and a favorable half-life, which are important factors for drug development. These properties suggest that it could be formulated into various dosage forms such as tablets or capsules for convenient administration.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action and safety profile of 2-(2-fluorophenoxy)-N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylacetamide. Preclinical studies are ongoing to evaluate its efficacy and safety in various disease models. Clinical trials will be essential to determine its effectiveness in human patients and to identify any potential side effects.

In conclusion, 2-(2-fluorophenoxy)-N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylacetamide (CAS No. 1448029-58-0) is a promising compound with potential applications in the treatment of depression, anxiety disorders, and inflammatory diseases. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research.